Cas no 303091-36-3 (<br>N-(3,5-Bis(trifluoromethyl)phenyl)-2-(4-(4-fluorophenyl)piperazin-1-yl)acet amide)
<br>N-(3,5-Bis(trifluoromethyl)phenyl)-2-(4-(4-fluorophenyl)piperazin-1-yl)acet amide Chemical and Physical Properties
Names and Identifiers
-
- <br>N-(3,5-Bis(trifluoromethyl)phenyl)-2-(4-(4-fluorophenyl)piperazin-1-yl)acet amide
- N-(3,5-Bis(trifluoromethyl)phenyl)-2-(4-(4-fluorophenyl)-1-piperazinyl)acetamide
- AKOS005106111
- N-[3,5-bis(trifluoromethyl)phenyl]-2-[4-(4-fluorophenyl)piperazin-1-yl]acetamide
- N-(3,5-Bis(trifluoromethyl)phenyl)-2-(4-(4-fluorophenyl)piperazin-1-yl)acetamide
- JS-1816
- 303091-36-3
- N-[3,5-bis(trifluoromethyl)phenyl]-2-[4-(4-fluorophenyl)-1-piperazinyl]acetamide
- 652-926-5
-
- Inchi: 1S/C20H18F7N3O/c21-15-1-3-17(4-2-15)30-7-5-29(6-8-30)12-18(31)28-16-10-13(19(22,23)24)9-14(11-16)20(25,26)27/h1-4,9-11H,5-8,12H2,(H,28,31)
- InChI Key: BVPMHZWMFNDOBQ-UHFFFAOYSA-N
- SMILES: FC1C=CC(=CC=1)N1CCN(CC(NC2C=C(C(F)(F)F)C=C(C(F)(F)F)C=2)=O)CC1
Computed Properties
- Exact Mass: 449.13380934Da
- Monoisotopic Mass: 449.13380934Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 31
- Rotatable Bond Count: 4
- Complexity: 575
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.6
- Topological Polar Surface Area: 35.6Ų
<br>N-(3,5-Bis(trifluoromethyl)phenyl)-2-(4-(4-fluorophenyl)piperazin-1-yl)acet amide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM516534-1g |
N-(3,5-Bis(trifluoromethyl)phenyl)-2-(4-(4-fluorophenyl)piperazin-1-yl)acetamide |
303091-36-3 | 95% | 1g |
$347 | 2022-09-01 |
<br>N-(3,5-Bis(trifluoromethyl)phenyl)-2-(4-(4-fluorophenyl)piperazin-1-yl)acet amide Related Literature
-
1. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
Additional information on <br>N-(3,5-Bis(trifluoromethyl)phenyl)-2-(4-(4-fluorophenyl)piperazin-1-yl)acet amide
Introduction to N-(3,5-Bis(trifluoromethyl)phenyl)-2-(4-(4-fluorophenyl)piperazin-1-yl)acetamide (CAS No. 303091-36-3)
N-(3,5-Bis(trifluoromethyl)phenyl)-2-(4-(4-fluorophenyl)piperazin-1-yl)acetamide, also known by its CAS number 303091-36-3, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a trifluoromethylated phenyl group and a piperazine moiety, making it a valuable candidate for various therapeutic applications.
The chemical structure of N-(3,5-Bis(trifluoromethyl)phenyl)-2-(4-(4-fluorophenyl)piperazin-1-yl)acetamide (CAS No. 303091-36-3) is composed of a central acetamide group flanked by a 3,5-bis(trifluoromethyl)phenyl moiety and a 4-(4-fluorophenyl)piperazine substituent. The presence of these functional groups imparts specific pharmacological properties to the compound, including high lipophilicity and the ability to cross the blood-brain barrier. These characteristics make it particularly suitable for central nervous system (CNS) disorders and other conditions where targeted delivery is crucial.
Recent studies have highlighted the potential of N-(3,5-Bis(trifluoromethyl)phenyl)-2-(4-(4-fluorophenyl)piperazin-1-yl)acetamide in various therapeutic areas. One notable application is in the treatment of neuropsychiatric disorders such as depression and anxiety. Research has shown that this compound exhibits potent serotonin reuptake inhibition (SRI) activity, which is a key mechanism in the treatment of these conditions. Additionally, its ability to modulate other neurotransmitter systems, such as dopamine and norepinephrine, further enhances its therapeutic potential.
In the realm of oncology, N-(3,5-Bis(trifluoromethyl)phenyl)-2-(4-(4-fluorophenyl)piperazin-1-yl)acetamide has shown promise as an antitumor agent. Preclinical studies have demonstrated its efficacy in inhibiting the growth of various cancer cell lines, particularly those derived from solid tumors such as breast and lung cancer. The mechanism of action involves multiple pathways, including the inhibition of cell proliferation and induction of apoptosis. These findings suggest that this compound could be a valuable addition to the arsenal of anticancer drugs.
Beyond its direct therapeutic applications, N-(3,5-Bis(trifluoromethyl)phenyl)-2-(4-(4-fluorophenyl)piperazin-1-yl)acetamide has also been explored as a tool in chemical biology research. Its unique structure and pharmacological properties make it an excellent probe for investigating receptor-ligand interactions and signaling pathways in living systems. For instance, it has been used to study the role of serotonin receptors in mood regulation and cognitive function.
The synthesis of N-(3,5-Bis(trifluoromethyl)phenyl)-2-(4-(4-fluorophenyl)piperazin-1-yl)acetamide (CAS No. 303091-36-3) involves several well-established chemical reactions. The key steps include the formation of the acetamide derivative from acetic acid and an appropriate amine precursor, followed by coupling with the trifluoromethylated phenyl group and the 4-fluorophenylpiperazine moiety. These synthetic routes are highly reproducible and can be scaled up for industrial production.
In terms of safety and toxicity, extensive preclinical studies have been conducted to evaluate the pharmacokinetic and toxicological profiles of N-(3,5-Bis(trifluoromethyl)phenyl)-2-(4-(4-fluorophenyl)piperazin-1-yl)acetamide. These studies have shown that the compound is generally well-tolerated at therapeutic doses, with minimal adverse effects observed in animal models. However, as with any new drug candidate, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.
The future prospects for N-(3,5-Bis(trifluoromethyl)phenyl)-2-(4-(4-fluorophenyl)piperazin-1-yl)acetamide are promising. Ongoing research is focused on optimizing its pharmacological properties through structural modifications and exploring new therapeutic applications. Additionally, efforts are underway to develop more efficient synthetic methods to reduce production costs and improve scalability.
In conclusion, N-(3,5-Bis(trifluoromethyl)phenyl)-2-(4-(4-fluorophenyl)piperazin-1-yl)acetamide (CAS No. 303091-36-3) represents a significant advancement in medicinal chemistry and pharmaceutical research. Its unique molecular structure and diverse pharmacological activities make it a promising candidate for treating various diseases and conditions. As research continues to uncover new insights into its mechanisms of action and potential applications, this compound is likely to play an increasingly important role in modern medicine.
303091-36-3 (<br>N-(3,5-Bis(trifluoromethyl)phenyl)-2-(4-(4-fluorophenyl)piperazin-1-yl)acet amide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 632627-70-4(Benzoic acid, 3-amino-5-(4-morpholinyl)-)
- 1041582-12-0(3,4-dichloro-N-(2,2,2-trifluoroethyl)aniline)
- 1396846-27-7(methyl 4-({2-(furan-2-yl)-2-hydroxypropylcarbamoyl}formamido)benzoate)
- 2229220-02-2(3-(1-bromo-2-methylpropan-2-yl)-4-chloro-2-fluoropyridine)
- 893939-57-6(ethyl 2-3-(3,4-dimethoxyphenyl)-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-ylpropanoate)